Cas no 1804884-52-3 (3,5-Dichloro-2-(difluoromethoxy)mandelic acid)

• Product Name: 3,5-Dichloro-2-(difluoromethoxy)mandelic acid
• CAS No: 1804884-52-3
• MF: C₉H₆Cl₂F₂O₄
• MW: 287.044348239899
• CID: 4706427
• Update Time: 2025-10-05

3,5-Dichloro-2-(difluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-(difluoromethoxy)mandelic acid

• Inchi： 1S/C9H6Cl2F2O4/c10-3-1-4(6(14)8(15)16)7(5(11)2-3)17-9(12)13/h1-2,6,9,14H,(H,15,16)
• InChI Key： FXXLGRWOLWIVIY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1OC(F)F)C(C(=O)O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Topological Polar Surface Area: 66.8

Additional information on 3,5-Dichloro-2-(difluoromethoxy)mandelic acid

Exploring the Properties and Applications of 3,5-Dichloro-2-(difluoromethoxy)mandelic acid (CAS No. 1804884-52-3)

3,5-Dichloro-2-(difluoromethoxy)mandelic acid (CAS No. 1804884-52-3) is a specialized organofluorine compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated mandelic acid derivative features unique structural characteristics, including two chlorine substituents at the 3 and 5 positions and a difluoromethoxy group at the 2-position, which contribute to its distinct chemical behavior and potential applications.

The molecular structure of 3,5-Dichloro-2-(difluoromethoxy)mandelic acid combines elements that are particularly valuable in modern drug design. The presence of both chlorine atoms and fluorine-containing groups enhances the molecule's lipophilicity and metabolic stability, making it an interesting candidate for medicinal chemistry applications. Researchers are particularly interested in how these structural features might influence the compound's bioavailability and target binding affinity.

In pharmaceutical research, 3,5-Dichloro-2-(difluoromethoxy)mandelic acid serves as a valuable building block for the synthesis of more complex molecules. Its chiral center offers opportunities for creating enantiomerically pure compounds, which is crucial in drug development where different enantiomers can have dramatically different biological activities. The compound's acid functionality also provides a convenient handle for further chemical modifications.

The agrochemical industry has shown interest in 3,5-Dichloro-2-(difluoromethoxy)mandelic acid due to the known efficacy of similar halogenated compounds in crop protection. The combination of chlorine and fluorine substituents may contribute to enhanced pesticidal activity while potentially improving environmental profiles compared to traditional agrochemicals. This aligns with current trends toward developing greener pesticides with reduced ecological impact.

From a synthetic chemistry perspective, CAS 1804884-52-3 presents interesting challenges and opportunities. The introduction of the difluoromethoxy group requires specialized fluorination techniques, reflecting the growing importance of fluorine chemistry in modern synthetic approaches. Researchers are exploring various methods to optimize the production of this compound, focusing on yield improvement and process sustainability.

The physicochemical properties of 3,5-Dichloro-2-(difluoromethoxy)mandelic acid make it suitable for various analytical applications. Its distinct UV absorption characteristics and potential chromatographic behavior could be exploited in analytical method development. These properties are particularly relevant given the increasing demand for sensitive detection methods in pharmaceutical quality control and environmental monitoring.

Recent advancements in computational chemistry have enabled more detailed studies of compounds like 3,5-Dichloro-2-(difluoromethoxy)mandelic acid. Molecular modeling can predict how structural modifications might affect the compound's properties, accelerating the discovery of novel derivatives with improved characteristics. This computational approach aligns with the pharmaceutical industry's push toward rational drug design methodologies.

The stability profile of 3,5-Dichloro-2-(difluoromethoxy)mandelic acid under various conditions is an active area of investigation. Understanding its degradation pathways and storage requirements is essential for practical applications. Such studies contribute to the broader knowledge base about halogenated organic acids and their behavior in different environments.

As research continues, the potential applications of CAS 1804884-52-3 may expand into new areas. The compound's unique combination of structural features makes it a versatile intermediate that could find uses in material science, specialty chemicals, or even flavor and fragrance applications. Its development reflects the ongoing innovation in fine chemical synthesis and the strategic incorporation of halogens into molecular architectures.

The market for specialized fluorinated building blocks like 3,5-Dichloro-2-(difluoromethoxy)mandelic acid continues to grow, driven by demand from the pharmaceutical and agrochemical sectors. Manufacturers are focusing on developing cost-effective synthesis routes to meet this demand while maintaining high purity standards. This economic aspect is crucial for researchers considering the compound for large-scale applications.

Quality control of 3,5-Dichloro-2-(difluoromethoxy)mandelic acid requires sophisticated analytical techniques. Modern spectroscopic methods including NMR, mass spectrometry, and HPLC are essential for characterizing the compound and ensuring batch-to-batch consistency. These analytical capabilities are particularly important given the compound's potential use in regulated industries where purity standards are stringent.

Environmental considerations surrounding halogenated organic compounds have led to increased scrutiny of their ecological impact. Researchers studying CAS 1804884-52-3 are investigating its biodegradability and potential environmental persistence, addressing growing concerns about chemical sustainability. These studies contribute to the responsible development of new chemical entities.

The intellectual property landscape surrounding 3,5-Dichloro-2-(difluoromethoxy)mandelic acid is evolving as researchers discover new applications for this compound. Patent activity reflects the commercial potential of this specialty chemical, particularly in areas where its unique structural features can provide competitive advantages. This legal aspect is an important consideration for companies exploring the compound's commercial potential.

Future research directions for 3,5-Dichloro-2-(difluoromethoxy)mandelic acid may include exploring its biological activity profile, developing novel synthetic derivatives, or investigating formulation strategies to enhance its performance in specific applications. The compound's versatility ensures it will remain an area of active investigation in chemical research and applied sciences for years to come.